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Abstract

This technical guide provides a comprehensive overview of 2-Cyclopentylhexanoic acid, a
saturated fatty acid characterized by a cyclopentyl ring at the alpha-position of a hexanoic acid
chain. While specific research on this particular molecule is limited, this document synthesizes
available data, theoretical predictions, and established knowledge of structurally related
compounds to offer a detailed resource for researchers, scientists, and professionals in drug
development. The guide covers the compound's physicochemical properties, proposes a
rational synthesis pathway, explores its potential biological significance and applications by
drawing parallels with related cyclopentyl and cyclopentenyl fatty acids, and provides a
theoretical analysis of its spectroscopic characteristics. This document is intended to serve as a
foundational reference to stimulate and support further investigation into this and similar
lipophilic molecules.

Introduction and Molecular Overview

2-Cyclopentylhexanoic acid (IUPAC name: 2-cyclopentylhexanoic acid; CAS Number:
5623-89-2) is a carboxylic acid with the molecular formula C11H2002 and a molecular weight of
184.28 g/mol .[1] Its structure features a five-membered cyclopentyl ring directly attached to the
alpha-carbon of a six-carbon hexanoic acid chain. This unique combination of a cyclic alkyl
group and a linear carboxylic acid moiety imparts specific physicochemical properties that are
of interest in various fields, from materials science to pharmacology.
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The presence of the bulky cyclopentyl group at the a-position introduces steric hindrance
around the carboxylic acid function, which can influence its reactivity and intermolecular
interactions. Furthermore, the overall lipophilicity of the molecule, contributed by the C11
aliphatic structure, suggests potential for interaction with biological membranes and
hydrophobic pockets of proteins.

This guide will delve into the technical details of 2-Cyclopentylhexanoic acid, providing a
solid foundation for its synthesis, characterization, and potential exploration in research and
development.

Physicochemical Properties

Experimental data for 2-Cyclopentylhexanoic acid is not extensively reported in the public
domain. Therefore, the following table includes computed properties from reliable chemical
databases, supplemented with experimental data from closely related analogs,
cyclopentanecarboxylic acid and cyclopentylacetic acid, to provide a reasonable estimation of
its physical characteristics.[2][3][4][5][6]
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Value (2-

Comparison with

Property Cyclopentylhexano Source
. ] Analogs
ic acid)
Molecular Formula C11H2002 - [1]
Molecular Weight 184.28 g/mol - [1]
Cyclopentanecarboxyl
ic acid and
Colorless to pale ] )
o Cyclopentylacetic acid
Appearance yellow liquid o -
) are colorless liquids or
(Predicted) ] ]
low-melting solids.[2]
[3]
Cyclopentylacetic
N ) Estimated: 260-280 acid: 226-230 °CJ[2];
Boiling Point ) -
°C at 760 mmHg Cyclohexaneacetic
acid: 242-243 °C[5]
Cyclopentylacetic
_ _ _ acid: 12-14 °CJ6];
Melting Point < 0 °C (Predicted) -
Cyclopentanecarboxyl
ic acid: -7 °C[3]
Cyclopentylacetic
) acid: 1.022 g/mL at 25
] Estimated: 0.98 - 1.02
Density °C[6]; -
g/mLat 25 °C
Cyclopentanecarboxyl
ic acid: 1.051 g/cm3[3]
Insoluble in water;
Soluble in organic Cyclopentylacetic acid
N solvents like is insoluble in water
Solubility ] ) -
chloroform, methanol, and soluble in organic
and diethyl ether solvents.[2]
(Predicted)
Cyclopentylacetic
pKa 4.8 - 5.0 (Predicted) y penty -
acid: ~4.85(6]
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XLogP3 3.9 - [1]

Rationale for Estimations:

» Boiling Point: The boiling point is expected to be higher than that of cyclopentylacetic acid
and cyclohexaneacetic acid due to the increased molecular weight and van der Waals forces
from the longer alkyl chain.

¢ Melting Point: The introduction of a longer, flexible hexanoic acid chain may disrupt crystal
packing compared to the more compact analogs, leading to a lower predicted melting point.

o Density: The density is anticipated to be slightly lower than or comparable to its shorter-chain
analogs.

» Solubility and pKa: The solubility profile and acidity are expected to be similar to other
medium-chain fatty acids, with the carboxylic acid group conferring slight polarity and acidic
properties.

Synthesis of 2-Cyclopentylhexanoic Acid: A
Proposed Experimental Protocol

A specific, validated synthesis protocol for 2-Cyclopentylhexanoic acid is not readily available
in the peer-reviewed literature. However, a robust and logical synthesis can be designed based
on the well-established a-alkylation of carboxylic acid enolates. The following proposed
protocol utilizes cyclopentylacetic acid as a readily available starting material.

Synthesis Workflow Diagram
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Step 1: Deprotonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

